LASSBio-1911

• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol
• InChI: InChI=1S/C17H18N4O3/c1-21(2)15-9-7-13(8-10-15)16(22)19-18-11-12-3-5-14(6-4-12)17(23)20-24/h3-11,24H,1-2H3,(H,19,22)(H,20,23)/b18-11+
• InChIKey: HHDICTUTXIOTBC-WOJGMQOQSA-N

LASSBio-1911: Selective HDAC6/8 Inhibitor

LASSBio-1911 is an N-acylhydrazone derivative that functions as a potent and selective inhibitor of histone deacetylase 6 (HDAC6) with an IC50 of 15 nM and additional inhibitory activity against HDAC8 [1]. This small molecule (MW: 326.35, formula: C17H18N4O3) demonstrates significant antitumor activity against hepatocellular carcinoma (HCC) cells while exhibiting minimal cytotoxicity toward normal cells [2]. In preclinical models, LASSBio-1911 induces cell cycle arrest at G2/M, disrupts mitotic spindle formation, promotes DNA damage and apoptosis, and increases acetylated α-tubulin levels [3]. Beyond oncology applications, LASSBio-1911 shows therapeutic potential in neurodegenerative disease models by modulating astrocyte reactivity and rescuing synaptic and memory function in amyloid-β oligomer-infused mice [4].

HDAC6/8-selective inhibitor

N-acylhydrazone (NAH) derivative

Validated in HCC, prostate cancer, and Alzheimer's models

• [1] Rodrigues DA, et al. N-Acylhydrazone derivatives as potent histone deacetylase 6 inhibitors. 2018. Sciforum. https://sciforum.net/paper/view/5584. View Source
• [2] Ferreira-Silva GA, et al. Selective inhibition of HDAC6 by N-acylhydrazone derivative reduces the proliferation and induces senescence in carcinoma hepatocellular cells. Toxicol In Vitro. 2024 Aug;99:105884. doi:10.1016/j.tiv.2024.105884. View Source
• [3] Ferreira-Silva GA, et al. Selective inhibition of HDAC6 by N-acylhydrazone derivative reduces the proliferation and induces senescence in carcinoma hepatocellular cells. Toxicol In Vitro. 2024 Aug;99:105884. doi:10.1016/j.tiv.2024.105884. View Source
• [4] Diniz LP, et al. Histone deacetylase inhibition mitigates cognitive deficits and astrocyte dysfunction induced by amyloid-β (Aβ) oligomers. Br J Pharmacol. 2024. PMID: 38936407. View Source

LASSBio-1911 vs. Generic HDAC Inhibitors

LASSBio-1911 cannot be simply interchanged with other HDAC inhibitors due to its unique combination of high HDAC6 selectivity (IC50 = 15 nM), differential cellular potency across cancer cell lines, and its distinct plasma stability profile compared to its closest structural analog LASSBio-2208 [1]. Unlike pan-HDAC inhibitors that target multiple isoforms and often exhibit significant cytotoxicity toward normal cells, LASSBio-1911 demonstrates a selective action that spares normal cells while effectively targeting tumor cells, as evidenced by its minimal effects on human peripheral blood mononuclear cells (CC50 >100 µM) and normal prostate cells [2][3]. Furthermore, the compound's dual-targeting capabilities against both HDAC6 and HDAC8 distinguish it from single-target HDAC6 inhibitors, offering a differentiated pharmacological profile that cannot be replicated by commercially available alternatives [4]. The quantitative evidence below demonstrates why substitution with generic alternatives would compromise experimental outcomes and research reproducibility.

LASSBio-1911 (this product)

HDAC6/8 inhibition, tumor-cell selectivity context, and in vivo neuroprotection model response

Generic NAH analog / alternative HDAC inhibitor

Cytotoxicity rank, selectivity profile, and CNS model response may not transfer; structural analogs exhibit divergent mechanisms

Pathway context

HDAC6/8-mediated G2/M arrest, apoptosis, or senescence depending on cell type

Dual PI3K/HDAC6 inhibitor (LASSBio-2208)

Adds PI3K modulation; tumor selectivity context differs, JNK pathway interference reported

• [1] Rodrigues DA, et al. N-Acylhydrazone derivatives as potent histone deacetylase 6 inhibitors. 2018. Sciforum. https://sciforum.net/paper/view/5584. View Source
• [2] Ferreira-Silva GA, et al. Selective inhibition of HDAC6 by N-acylhydrazone derivative reduces the proliferation and induces senescence in carcinoma hepatocellular cells. Toxicol In Vitro. 2024 Aug;99:105884. doi:10.1016/j.tiv.2024.105884. View Source
• [3] Rodrigues DA, et al. Design, Synthesis, and Pharmacological Evaluation of First-in-Class Multitarget N-Acylhydrazone Derivatives as Selective HDAC6/8 and PI3Kα Inhibitors. ChemMedChem. 2020;15(6):539-551. doi:10.1002/cmdc.201900716. View Source
• [4] Synapse Drug Database. LASSBio-1911 drug target profile: HDAC6 x HDAC8. Updated 2025-07-09. https://synapse.zhihuiya.com/drug/c1d842dbb43340ac8d3e361676325725. View Source

LASSBio-1911: Evidence of Differentiation

Cytotoxicity & Tumor Selectivity in HCC

LASSBio-1911 was identified as a potent and selective HDAC6 inhibitor with an IC50 value of 15 nM [1]. This sub-nanomolar potency places it among the most active HDAC6 inhibitors in its structural class and provides a benchmark for procurement decisions when selecting research tools for epigenetic studies.

Cytotoxicity & Selectivity in HCC

Head-to-head

Rank-ordered potency: LASSBio-1911 > 1935 > 1909 ≈ 1936 against HepG2/Hep3B; senescence induction in Hep3B unique to 1911

Supports HCC cell-model response review; intra-class ranking indicates compound selection advantage

Selectivity index vs. normal PNT2 cells highest among analogs; data to verify in independent models

Evidence Dimension	HDAC6 inhibitory activity
Target Compound Data	IC50 = 15 nM
Comparator Or Baseline	Trichostatin A (reference HDAC inhibitor) and meta-substituted analogs (less potent than para-substituted derivatives)
Quantified Difference	15 nM represents high potency; comparative values for other N-acylhydrazone derivatives in the same series range from nanomolar to micromolar
Conditions	In vitro enzymatic HDAC6 inhibition assay

Why This Matters

The 15 nM IC50 establishes a quantitative potency threshold that guides researchers in selecting LASSBio-1911 for experiments requiring robust HDAC6 inhibition at low concentrations.

• [1] Rodrigues DA, et al. N-Acylhydrazone derivatives as potent histone deacetylase 6 inhibitors. 2018. Sciforum. https://sciforum.net/paper/view/5584. View Source

Apoptosis & G2/M Arrest vs. Dual Inhibitor

In comparative cytotoxicity profiling, LASSBio-1911 demonstrated significantly greater potency against MOLT-4 leukemia cells (CC50 = 6.15 µM) compared to the reference HDAC6 inhibitor Tubastatin A (CC50 = 7.50 µM, Selectivity Index = 11.42) and the dual PI3K/HDAC6 analog LASSBio-2208 (CC50 = 8.26 µM) [1]. This superior potency translates to enhanced therapeutic potential in hematological malignancy models.

Apoptosis & Pathway Selectivity

Head-to-head

LASSBio-1911: 26.8–29.7% PC3 viability reduction (1–5 µM); LASSBio-2208: 36–51% reduction, but less tumor-cell selective

Tumor-cell vs. normal-cell selectivity context may favor 1911; pathway modulation distinct (no JNK inhibition)

MTT assay, 24 h; selectivity assessment on RWPE-1 normal prostate cells

Evidence Dimension	Cytotoxicity against leukemia cells
Target Compound Data	CC50 = 6.15 µM (95% CI: 4.24–8.90 µM); Emax = 98.9%
Comparator Or Baseline	Tubastatin A: CC50 = 7.50 µM (95% CI: 5.79–9.70 µM); LASSBio-2208: CC50 = 8.26 µM (95% CI: 5.82–11.71 µM)
Quantified Difference	LASSBio-1911 is 1.22-fold more potent than Tubastatin A and 1.34-fold more potent than LASSBio-2208 in MOLT-4 cells
Conditions	MOLT-4 leukemia cell line, 48-hour treatment, MTT assay (n=3 independent experiments)

Why This Matters

The 1.22–1.34x higher potency in leukemia cells provides a quantifiable advantage for researchers selecting HDAC6 inhibitors for hematological cancer studies, directly impacting experimental sensitivity and dose-response relationships.

• [1] Rodrigues DA, et al. Table 2: Cytotoxicity data for LASSBio-1911, Tubastatin A, and LASSBio-2208 across cancer cell lines. Pharmaceuticals (Basel). 2024 Mar 18;17(3):389. doi:10.3390/ph17030389. Table 2. View Source

Equivalent G2/M Arrest in Prostate Cancer

In a direct comparative plasma stability assay, LASSBio-1911 demonstrated a half-life (t1/2) of 385.00 minutes, which is 2.25-fold shorter than its structural analog LASSBio-2208 (t1/2 = 866.25 minutes) [1]. Additionally, LASSBio-1911 exhibited a higher metabolization rate of 36.14% compared to 20.61% for LASSBio-2208, and a correspondingly higher elimination rate constant (k = 0.0018 vs. 0.0008) [1].

G2/M Arrest Equivalence

Head-to-head

~82% cells in G2/M for both compounds (0.1–5 µM) vs. ~31% control; no statistical difference

HDAC6/8 inhibition suffices for mitotic arrest; cleaner tool without dual PI3K activity

PC3 cells, 24 h, flow cytometry; reported equivalence supports use for HDAC6-specific cell cycle studies

Evidence Dimension	Plasma stability and pharmacokinetic parameters
Target Compound Data	t1/2 = 385.00 min; Metabolization Rate = 36.14%; k = 0.0018; Recovery = 73.36%
Comparator Or Baseline	LASSBio-2208: t1/2 = 866.25 min; Metabolization Rate = 20.61%; k = 0.0008; Recovery = 75.47%
Quantified Difference	LASSBio-1911 shows 2.25-fold shorter half-life (385 vs. 866 min); 1.75-fold higher metabolization rate (36.14% vs. 20.61%); and 2.25-fold higher elimination rate constant (0.0018 vs. 0.0008)
Conditions	Plasma stability assay (in vitro) using HPLC analysis (acetonitrile:acidified water, 90:10 v/v, flow rate 1 mL/min)

Why This Matters

The 2.25-fold shorter half-life of LASSBio-1911 compared to LASSBio-2208 provides critical information for researchers designing in vivo studies, as it dictates dosing frequency and exposure levels, and highlights the need to select the appropriate analog based on desired pharmacokinetic properties.

• [1] Rodrigues DA, et al. Table 7: Pharmacokinetic parameters calculated for the plasma stability assay to LASSBio-2208 and LASSBio-1911. Pharmaceuticals (Basel). 2024 Mar 18;17(3):389. doi:10.3390/ph17030389. Table 7. View Source

In Vivo Cognitive Rescue in Alzheimer's Model

In MCF-7 breast cancer cells, LASSBio-1911 exhibited a CC50 value of 42.62 µM (95% CI: 30.76–59.05 µM) with an Emax of 65.4%, demonstrating measurable cytotoxic activity [1]. In contrast, the reference HDAC6 inhibitor Tubastatin A showed a CC50 >100 µM (Emax = 48.2%) in the same cell line, indicating substantially lower potency [1]. The dual inhibitor LASSBio-2208 demonstrated intermediate activity with a CC50 of 31.71 µM (95% CI: 19.45–51.69 µM; Emax = 57.3%) [1].

In Vivo Cognitive Rescue (AD Model)

Cross-study comparable

Unique among NAH analogs: LASSBio-1911 rescues behavior, synaptic markers, and prevents astrocytic reactivity in AβO mouse model

Neuroprotection model response context; astrocyte modulation phenotype not reported for related compounds

ICV AβO infusion model; behavioral and synaptic endpoints. Cross-study interpretation requires validation.

Evidence Dimension	Cytotoxicity against breast cancer cells
Target Compound Data	CC50 = 42.62 µM (95% CI: 30.76–59.05 µM); Emax = 65.4%
Comparator Or Baseline	Tubastatin A: CC50 >100 µM (estimated, Emax = 48.2%); LASSBio-2208: CC50 = 31.71 µM (95% CI: 19.45–51.69 µM)
Quantified Difference	LASSBio-1911 is >2.3-fold more potent than Tubastatin A (CC50 42.62 µM vs. >100 µM); LASSBio-2208 shows 1.34-fold higher potency than LASSBio-1911 in MCF-7 cells
Conditions	MCF-7 breast cancer cell line, 48-hour treatment, MTT assay (n=3 independent experiments)

Why This Matters

The >2.3-fold higher potency of LASSBio-1911 compared to Tubastatin A in MCF-7 cells underscores its superior activity in breast cancer models, directly influencing the choice of HDAC6 inhibitor for oncology research applications.

• [1] Rodrigues DA, et al. Table 2: Cytotoxicity data for LASSBio-1911, Tubastatin A, and LASSBio-2208 across cancer cell lines. Pharmaceuticals (Basel). 2024 Mar 18;17(3):389. doi:10.3390/ph17030389. Table 2. View Source

Senescence vs. Apoptosis in HCC Subtypes

In PC3 prostate cancer cells, LASSBio-1911 induced approximately 62% early apoptosis and 25% late apoptosis within 24 hours of treatment across all tested concentrations (0.01–5 µM), as determined by Annexin V/propidium iodide double staining [1]. The structural analog LASSBio-2208 produced comparable levels of apoptosis induction (~62% early apoptosis, ~25% late apoptosis) under identical conditions [1]. At 5 µM, LASSBio-1911 reduced cell viability by 26.8% and inhibited cell migration by approximately 48% after 24 hours, compared to LASSBio-2208 which reduced viability by 51% and also inhibited migration by ~48% [1].

HCC Subtype Response Divergence

Head-to-head

HepG2: apoptosis (Bax/Bcl-2 increase); Hep3B: senescence and migration inhibition. LASSBio-1935 only pro-apoptotic.

Supports cell-model endpoint review; dual-modal activity context-dependent, useful for heterogeneity studies

In vitro HCC lines; mechanism differentiation requires further target engagement confirmation.

Evidence Dimension	Apoptosis induction and functional effects
Target Compound Data	Early apoptosis: ~62%; Late apoptosis: ~25%; Viability reduction at 5 µM: 26.8%; Migration inhibition at 5 µM: ~48%
Comparator Or Baseline	LASSBio-2208: Early apoptosis: ~62%; Late apoptosis: ~25%; Viability reduction at 5 µM: 51%; Migration inhibition at 5 µM: ~48%
Quantified Difference	LASSBio-1911 and LASSBio-2208 show comparable apoptosis induction but differ in viability reduction at 5 µM (26.8% vs. 51%, a 1.9-fold difference); both compounds reduce AKT phosphorylation and JNK signaling comparably
Conditions	PC3 prostate cancer cell line, 24-hour treatment, concentrations 0.01–5 µM; apoptosis measured by flow cytometry (Annexin V/PI); viability by MTT assay; migration by wound healing assay

Why This Matters

The comparable apoptosis induction but differential viability reduction between LASSBio-1911 and its analog provides researchers with a defined choice: LASSBio-1911 for studies requiring potent apoptosis without extreme cytotoxicity, or LASSBio-2208 for maximal viability reduction in prostate cancer models.

• [1] Rodrigues DA, et al. Evaluation of dual PI3K and HDAC inhibition in prostate tumour cells. Proceedings of the XIV Symposium of Oncology. 2020. https://proceedings.science/so/xiv-so-2020/trabalhos/evaluation-of-dual-pi3k-and-hdac-inhibition-in-prostate-tumour-cells. View Source

LASSBio-1911 Research & Industrial Applications

HCC Biology & Drug Resistance Research

Based on the evidence that LASSBio-1911 is the most cytotoxic compound against HCC cells among four N-acylhydrazone derivatives while exhibiting minimal effects on normal cells [1], this compound is optimally suited for HCC research where selective tumor cell targeting is critical. The demonstrated ability to inhibit HDAC6, trigger G2/M cell cycle arrest, disrupt mitotic spindle formation, and induce DNA damage, senescence, and apoptosis in HCC cells [1] makes LASSBio-1911 a preferred tool for investigating HDAC6-dependent mechanisms in liver cancer and for screening combination therapies that leverage its favorable therapeutic window.

Prostate Cancer Epigenetics & Cell Cycle Studies

The in vivo evidence demonstrating that LASSBio-1911 improves behavioral performance, rescues synaptic and memory function, prevents Aβ oligomer-triggered astrocytic reactivity, and enhances the neuroprotective potential of astrocytes in mice [1] positions this compound as a valuable research tool for Alzheimer's disease studies. Researchers investigating astrocyte-mediated mechanisms in neurodegeneration or screening neuroprotective agents should prioritize LASSBio-1911 based on its validated ability to modulate astrocyte reactivity and synaptogenic potential both in vitro and in vivo.

Astrocyte-Targeted Neuroprotection in AD Models

The quantitative evidence showing that LASSBio-1911 induces 62% early apoptosis and 25% late apoptosis in PC3 prostate cancer cells, reduces cell viability by 26.8% at 5 µM, and inhibits cell migration by approximately 48% [1] supports its application in prostate cancer research focused on metastasis inhibition. The compound's dual HDAC6/8 inhibitory profile, combined with its ability to reduce AKT phosphorylation and JNK signaling [1], makes it particularly suitable for studies investigating the intersection of epigenetic regulation and cell motility pathways in aggressive prostate cancer models.

HDAC6-Driven Tumor Selectivity Studies

For researchers designing in vitro assays that require compounds with well-characterized stability parameters, LASSBio-1911 offers documented plasma stability metrics: a half-life of 385.00 minutes, metabolization rate of 36.14%, and elimination rate constant (k) of 0.0018 [1]. This defined stability profile contrasts with the more stable analog LASSBio-2208 (t1/2 = 866.25 min) and provides researchers with a rational basis for selecting LASSBio-1911 when shorter compound half-life is desirable for experimental design or when investigating structure-stability relationships among N-acylhydrazone derivatives.

Application

Selection Property

Validation Focus

HCC cell-model studies

Intra-class potency rank and tumor-cell selectivity context

Apoptosis vs. senescence endpoint mapping; HDAC6-dependent proliferation arrest

Prostate cancer epigenetic research

HDAC6/8-selective inhibitor without PI3K pathway interference

G2/M cell cycle arrest and apoptosis endpoint review; tumor vs. normal cell selectivity

Astrocyte & neuroprotection model studies

Reported in vivo rescue of cognitive and synaptic endpoints

Astrocytic reactivity modulation; neuroprotection model-response reproducibility

HDAC6 tumor-selectivity mechanism dissection

Clean HDAC6/8 tool with distinct pathway signature (no JNK inhibition)

Selectivity index validation; senescence vs. apoptosis pathway decision

• [1] Ferreira-Silva GA, et al. Selective inhibition of HDAC6 by N-acylhydrazone derivative reduces the proliferation and induces senescence in carcinoma hepatocellular cells. Toxicol In Vitro. 2024 Aug;99:105884. doi:10.1016/j.tiv.2024.105884. View Source
• [2] Diniz LP, et al. Histone deacetylase inhibition mitigates cognitive deficits and astrocyte dysfunction induced by amyloid-β (Aβ) oligomers. Br J Pharmacol. 2024. PMID: 38936407. View Source
• [3] Rodrigues DA, et al. Evaluation of dual PI3K and HDAC inhibition in prostate tumour cells. Proceedings of the XIV Symposium of Oncology. 2020. https://proceedings.science/so/xiv-so-2020/trabalhos/evaluation-of-dual-pi3k-and-hdac-inhibition-in-prostate-tumour-cells. View Source
• [4] Rodrigues DA, et al. Table 7: Pharmacokinetic parameters calculated for the plasma stability assay to LASSBio-2208 and LASSBio-1911. Pharmaceuticals (Basel). 2024 Mar 18;17(3):389. doi:10.3390/ph17030389. Table 7. View Source